Cas no 393085-45-5 (2-Amino-4-(methylsulfonyl)benzoic Acid)

• Product Name: 2-Amino-4-(methylsulfonyl)benzoic Acid
• CAS No: 393085-45-5
• MF: C₈H₉NO₄S
• MW: 215.226361036301
• MDL: MFCD04037927
• CID: 299464
• PubChem ID: 2761058
• Update Time: 2025-05-19

2-Amino-4-(methylsulfonyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-amino-4-(methylsulfonyl)-
• 2-Amino-4-(methylsulfonyl)benzoic acid
• 2-Amino-4-(methylsulphonyl)benzoic acid
• 2-amino-4-methanesulfonylbenzoic acid
• 2-amino-4-methanesulfonyl-benzoic acid
• 2-Amino-4-methansulfonyl-benzoesaeure
• 2-Amino-4-methylsulfonyl-benzoesaeure
• 4-methylsulphonyl-2-aminobenzoic acid
• AC1MC42Z
• CTK4I1259
• SBB052602
• SureCN1018611
• FT-0676960
• SCHEMBL1018611
• SY198000
• 393085-45-5
• mesotrione TP2
• DTXSID90375512
• Benzoic acid, 2-amino-4-(methylsulfonyl)-
• 2-Amino-4-(methylsulfonyl)benzoic acid; AMBA
• EN300-217341
• 2-amino-4-methylsulfonylbenzoic acid
• MFCD04037927
• AB17030
• KFOGGDGNOLZBNY-UHFFFAOYSA-N
• AKOS015854743
• AMBA
• AC6059
• 2-Amino-4-(methylsulfonyl)benzoicacid
• NS00067554
• Z1269205919
• A873668
• 2-Amino-4-(methylsulfonyl)benzoic acid, AldrichCPR
• PS-5934
• CS-0150148
• 2-Amino-4-(methylsulfonyl)benzoic Acid

• MDL： MFCD04037927
• Inchi： 1S/C8H9NO4S/c1-14(12,13)5-2-3-6(8(10)11)7(9)4-5/h2-4H,9H2,1H3,(H,10,11)
• InChI Key： KFOGGDGNOLZBNY-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C(=O)O)=C(C=1)N)(=O)=O

Computed Properties

• Exact Mass: 215.02527
• Monoisotopic Mass: 215.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.473
• Melting Point: 245°C
• Boiling Point: 493.5℃/760mmHg
• Flash Point: 252.2°C
• Refractive Index: 1.602
• PSA: 97.46

2-Amino-4-(methylsulfonyl)benzoic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-Amino-4-(methylsulfonyl)benzoic Acid

Recent Advances in the Study of 2-Amino-4-(methylsulfonyl)benzoic Acid (CAS: 393085-45-5)

2-Amino-4-(methylsulfonyl)benzoic Acid (CAS: 393085-45-5) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structural-activity relationship (SAR) of 2-Amino-4-(methylsulfonyl)benzoic Acid derivatives. The study revealed that the methylsulfonyl group at the 4-position of the benzoic acid scaffold plays a critical role in enhancing the compound's binding affinity to specific protein targets, such as COX-2 and NF-κB. These findings suggest that modifications to the sulfonyl moiety could lead to the development of more potent anti-inflammatory drugs with reduced side effects.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where 2-Amino-4-(methylsulfonyl)benzoic Acid was utilized as a building block for the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer progression. The study demonstrated that derivatives of this compound exhibited selective inhibition of kinases such as EGFR and BRAF, with IC50 values in the nanomolar range. These results underscore the compound's potential as a versatile scaffold for designing targeted cancer therapies.

Recent pharmacological studies have also explored the pharmacokinetic properties of 2-Amino-4-(methylsulfonyl)benzoic Acid. A 2023 preclinical study published in European Journal of Pharmaceutical Sciences evaluated the compound's bioavailability and metabolic stability. The results indicated that the compound has favorable oral absorption and moderate plasma half-life, making it a promising candidate for further drug development. However, challenges such as metabolic clearance and potential drug-drug interactions were identified, necessitating further optimization.

In addition to its therapeutic potential, 2-Amino-4-(methylsulfonyl)benzoic Acid has also been investigated for its role in chemical biology. A 2024 study in ACS Chemical Biology highlighted its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular systems. The study demonstrated that the compound's unique electronic properties enable selective and sensitive detection of ROS, providing a valuable tool for studying oxidative stress-related diseases.

In conclusion, recent research on 2-Amino-4-(methylsulfonyl)benzoic Acid (CAS: 393085-45-5) has unveiled its multifaceted potential in drug discovery and chemical biology. Its role as a key intermediate in synthesizing bioactive molecules, combined with its promising pharmacokinetic and pharmacodynamic properties, positions it as a valuable compound for future therapeutic development. Further studies are warranted to explore its full potential and address existing challenges in drug optimization and delivery.